3-(2,4-Dimethylphenyl)-1,2-oxazol-5-ol

• IUPAC Name: 3-(2,4-dimethylphenyl)-2H-1,2-oxazol-5-one
• InChI: InChI=1S/C11H11NO2/c1-7-3-4-9(8(2)5-7)10-6-11(13)14-12-10/h3-6,12H,1-2H3
• InChI Key: FTMQWSISTZATJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=O)ON2)C
• Molecular Formula: C11H11NO2
• Molecular Weight: 189.21 g/mol

Description

The compound “3-(2,4-Dimethylphenyl)-1,2-oxazol-5-ol” belongs to the class of organic compounds known as oxazoles, which are aromatic compounds containing an oxazole ring. Oxazole is a five-membered ring consisting of three carbon atoms, one oxygen atom, and one nitrogen atom. The “2,4-Dimethylphenyl” part indicates a benzene ring with two methyl groups attached to it at the 2nd and 4th positions.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the oxazole ring, possibly through cyclodehydration of an appropriate amino alcohol or through a condensation reaction. The 2,4-dimethylphenyl group could potentially be introduced through a palladium-catalyzed cross-coupling reaction.

Molecular Structure Analysis

The molecular structure of this compound would consist of an oxazole ring attached to a 2,4-dimethylphenyl group at the 3-position, and a hydroxyl group at the 5-position of the oxazole ring. The presence of the oxazole ring and the phenyl ring would make this compound aromatic.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the oxazole ring, the phenyl ring, and the hydroxyl group. The oxazole ring is a heterocycle and can participate in various reactions. The phenyl ring can undergo electrophilic aromatic substitution reactions, and the position of the methyl groups would direct electrophiles to the 3-position of the ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. The presence of the oxazole and phenyl rings would likely make it relatively nonpolar and lipophilic. The hydroxyl group would provide some polarity and could allow for hydrogen bonding.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended for use as a drug, its mechanism of action would depend on its interactions with biological targets.

Future Directions

The future directions for this compound would depend on its intended use. If it’s being studied as a potential drug, future research could involve further testing of its biological activity, optimization of its structure for improved activity and selectivity, and studies of its pharmacokinetics and toxicity.